Cas no 102543-41-9 (10H-Phenoxazine, 10-[1,1'-biphenyl]-4-yl-)

• Product Name: 10H-Phenoxazine, 10-[1,1'-biphenyl]-4-yl-
• CAS No: 102543-41-9
• MF: C₂₄H₁₇NO
• MW: 335.397886037827
• CID: 1132937
• PubChem ID: 71003880
• Update Time: 2025-04-20

10H-Phenoxazine, 10-[1,1'-biphenyl]-4-yl- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenoxazine, 10-[1,1'-biphenyl]-4-yl-
• HS-8248
• 102543-41-9
• 10-{[1,1'-biphenyl]-4-yl}-10H-phenoxazine
• SCHEMBL13827312
• 10-([1,1'-Biphenyl]-4-yl)-10H-phenoxazine

• Inchi： 1S/C24H17NO/c1-2-8-18(9-3-1)19-14-16-20(17-15-19)25-21-10-4-6-12-23(21)26-24-13-7-5-11-22(24)25/h1-17H
• InChI Key： JEJYBROAAOPNBK-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N(C2C=CC(C3C=CC=CC=3)=CC=2)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 335.13111
• Monoisotopic Mass: 335.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47